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Compound of Interest

Compound Name: Bcl-2-IN-5

Cat. No.: B15584216 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the solubility and preparation of Bcl-2-
IN-5 for in vitro experiments. This document is intended to guide researchers in the effective

use of this potent B-cell lymphoma 2 (Bcl-2) inhibitor in cancer research and drug development.

Product Information
Bcl-2-IN-5 is a highly potent and selective small molecule inhibitor of the Bcl-2 protein.

Overexpression of Bcl-2 is a common feature in many cancers, where it promotes cell survival

by sequestering pro-apoptotic proteins. By inhibiting Bcl-2, Bcl-2-IN-5 restores the apoptotic

signaling pathway, leading to the programmed death of cancer cells.

Table 1: Chemical and Physical Properties of Bcl-2-IN-5

Property Value

Molecular Formula C55H63FN8O8S

Molecular Weight 1015.20 g/mol

CAS Number 2728752-20-1
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Bcl-2-IN-5 functions as a BH3 mimetic. It binds with high affinity to the BH3-binding groove of

the anti-apoptotic protein Bcl-2. This action displaces pro-apoptotic "BH3-only" proteins (e.g.,

Bim, Bad, Puma), which are then free to activate the effector proteins BAX and BAK. Activated

BAX and BAK oligomerize on the mitochondrial outer membrane, leading to mitochondrial

outer membrane permeabilization (MOMP), the release of cytochrome c, and subsequent

activation of caspases, ultimately resulting in apoptosis.[1][2]

Table 2: In Vitro Inhibitory Activity of Bcl-2-IN-5

Target IC50 (nM)

Bcl-2 (wild type) 0.12

Bcl-2 (D103Y mutant) 0.14

Bcl-2 (G101V mutant) 0.22

Table 3: Cellular Activity of Bcl-2-IN-5

Cell Line IC50 (nM)

RS4;11 (Bcl-2-G101V knock-in) 0.2

RS4;11 0.44

Bcl-2 Signaling Pathway and Inhibition by Bcl-2-IN-5
The following diagram illustrates the intrinsic apoptotic pathway and the mechanism of action of

Bcl-2-IN-5.
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Stock Solution Preparation

Working Solution Preparation

Weigh Bcl-2-IN-5
Powder

Dissolve in DMSO
to 10 mM

Vortex/Sonicate to
Ensure Complete Dissolution

Aliquot Stock Solution

Store at -20°C or -80°C

Thaw Stock
Solution Aliquot

Serially Dilute in
Cell Culture Medium

Treat Cells with
Working Solutions

Prepare Vehicle Control
(DMSO in Medium)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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